Cas no 508221-00-9 (ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]-)
508221-00-9 structure
Product Name:ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]-
CAS No:508221-00-9
MF:C8H10ClN5O
MW:227.650899410248
CID:3427023
PubChem ID:21098029
Update Time:2025-04-21
ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]- Chemical and Physical Properties
Names and Identifiers
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- ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]-
- 2-[(3-Chloro-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-6-yl)amino]ethanol
- BQYLDFQQTWCIPB-UHFFFAOYSA-N
- DB-192161
- 2-(3-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-ylamino)-ethanol
- SCHEMBL4255900
- 508221-00-9
-
- Inchi: 1S/C8H10ClN5O/c1-14-7-5(6(9)13-14)4-11-8(12-7)10-2-3-15/h4,15H,2-3H2,1H3,(H,10,11,12)
- InChI Key: BQYLDFQQTWCIPB-UHFFFAOYSA-N
- SMILES: C(O)CNC1=NC=C2C(Cl)=NN(C)C2=N1
Computed Properties
- Exact Mass: 227.0573877Da
- Monoisotopic Mass: 227.0573877Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 75.9Ų
ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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